Cas no 59528-32-4 ((4-cyclohexylphenyl)methanamine hydrochloride)

• Product Name: (4-cyclohexylphenyl)methanamine hydrochloride
• CAS No: 59528-32-4
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• MDL: MFCD22631448
• CID: 5234903
• PubChem ID: 66632870
• Update Time: 2025-11-05

(4-cyclohexylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-cyclohexyl-, hydrochloride (1:1)
• (4-cyclohexylphenyl)methanamine hydrochloride

• MDL： MFCD22631448
• Inchi： 1S/C13H19N.ClH/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12;/h6-9,12H,1-5,10,14H2;1H
• InChI Key： PABHWVHRIMUFBJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2CCCCC2)=CC=1)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-cyclohexylphenyl)methanamine hydrochloride

Comprehensive Overview of (4-cyclohexylphenyl)methanamine hydrochloride (CAS No. 59528-32-4)

(4-cyclohexylphenyl)methanamine hydrochloride (CAS No. 59528-32-4) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its cyclohexylphenyl moiety and methanamine hydrochloride functional group, has garnered attention for its unique structural properties and potential utility in drug discovery. Researchers and industry professionals frequently search for terms like "synthesis of (4-cyclohexylphenyl)methanamine" or "CAS 59528-32-4 applications", reflecting its relevance in modern scientific inquiries.

The molecular structure of (4-cyclohexylphenyl)methanamine hydrochloride combines a cyclohexyl ring with a phenyl group, offering a balance of lipophilicity and rigidity. This makes it a valuable intermediate in the development of bioactive molecules. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they serve as building blocks for high-throughput screening and molecular docking studies. Users often query "(4-cyclohexylphenyl)methanamine hydrochloride solubility" or "stability under various pH conditions", underscoring the need for detailed physicochemical data.

In the context of green chemistry and sustainable synthesis, CAS No. 59528-32-4 has been explored for its potential to reduce environmental impact. The compound's amine hydrochloride group facilitates reactions under milder conditions, aligning with the growing demand for eco-friendly chemical processes. Searches for "green synthesis of (4-cyclohexylphenyl)methanamine" or "recyclable catalysts for amine derivatives" reflect this shift in focus. Additionally, its role in peptide coupling and protecting group strategies has been widely discussed in academic forums.

The pharmacological potential of (4-cyclohexylphenyl)methanamine hydrochloride is another area of interest. Its structural features resemble those of CNS-active compounds, prompting investigations into its blood-brain barrier permeability and receptor binding affinity. Queries such as "neuroactive properties of cyclohexylphenyl derivatives" or "CAS 59528-32-4 in neurodegenerative research" indicate a strong connection to current biomedical trends. However, rigorous in vitro and in vivo studies are essential to validate these hypotheses.

From an analytical perspective, (4-cyclohexylphenyl)methanamine hydrochloride requires precise characterization techniques. HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and identity. Researchers often search for "analytical methods for CAS 59528-32-4" or "spectroscopic data of amine hydrochlorides", emphasizing the need for reliable reference standards. The compound's hygroscopic nature also necessitates proper storage conditions, a topic frequently addressed in chemical safety databases.

In summary, (4-cyclohexylphenyl)methanamine hydrochloride (CAS No. 59528-32-4) is a versatile compound with broad applications in pharmaceutical research, green chemistry, and material science. Its unique structure and functional groups make it a subject of ongoing exploration, particularly in the realms of drug discovery and sustainable synthesis. By addressing common search queries and aligning with contemporary scientific trends, this overview aims to provide a comprehensive and accessible resource for professionals and enthusiasts alike.